Cas no 173948-42-0 (Pentanenitrile,3-methyl-4-oxo-, (S)- (9CI))

• Product Name: Pentanenitrile,3-methyl-4-oxo-, (S)- (9CI)
• CAS No: 173948-42-0
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 111639
• PubChem ID: 10630454
• Update Time: 2025-04-18

Pentanenitrile,3-methyl-4-oxo-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,3-methyl-4-oxo-, (S)- (9CI)
• (3S)-3-Methyl-4-oxopentanenitrile
• 173948-42-0
• Pentanenitrile, 3-methyl-4-oxo-, (S)- (9CI)

• Inchi： 1S/C6H9NO/c1-5(3-4-7)6(2)8/h5H,3H2,1-2H3/t5-/m0/s1
• InChI Key： LQHLNWGSGCLQIH-YFKPBYRVSA-N
• SMILES： O=C(C)[C@@H](C)CC#N

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones